Cas no 2228410-60-2 (methyl 4-(2-bromoethyl)-1-methyl-1H-pyrrole-2-carboxylate)

• Product Name: methyl 4-(2-bromoethyl)-1-methyl-1H-pyrrole-2-carboxylate
• CAS No: 2228410-60-2
• MF: C₉H₁₂BrNO₂
• MW: 246.101081848145
• CID: 6269210
• PubChem ID: 165789573
• Update Time: 2025-05-20

methyl 4-(2-bromoethyl)-1-methyl-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(2-bromoethyl)-1-methyl-1H-pyrrole-2-carboxylate
• 2228410-60-2
• EN300-1938867

• Inchi： 1S/C9H12BrNO2/c1-11-6-7(3-4-10)5-8(11)9(12)13-2/h5-6H,3-4H2,1-2H3
• InChI Key： PQOFJWFWRUJXFD-UHFFFAOYSA-N
• SMILES： BrCCC1C=C(C(=O)OC)N(C)C=1

Computed Properties

• Exact Mass: 245.00514g/mol
• Monoisotopic Mass: 245.00514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 31.2Ų

Additional information on methyl 4-(2-bromoethyl)-1-methyl-1H-pyrrole-2-carboxylate

Methyl 4-(2-bromoethyl)-1-methyl-1H-pyrrole-2-carboxylate: A Comprehensive Overview

Methyl 4-(2-bromoethyl)-1-methyl-1H-pyrrole-2-carboxylate (CAS No. 2228410-60-2) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a pyrrole ring with a bromoalkyl group and a methyl ester moiety. The presence of these functional groups makes it highly reactive and suitable for a wide range of chemical transformations.

The pyrrole ring in methyl 4-(2-bromoethyl)-1-methyl-1H-pyrrole-2-carboxylate is a key structural feature that contributes to its reactivity and biological activity. Pyrroles are known for their aromaticity and ability to participate in various π-interactions, making them valuable in drug design. The bromoalkyl group attached to the pyrrole ring introduces additional reactivity, enabling the compound to undergo nucleophilic substitution reactions. This property is particularly useful in the synthesis of bioactive molecules, such as antibiotics and antiviral agents.

Recent studies have highlighted the potential of methyl 4-(2-bromoethyl)-1-methyl-1H-pyrrole-2-carboxylate as a building block for constructing complex molecular architectures. For instance, researchers have utilized this compound to synthesize novel heterocyclic compounds with improved pharmacokinetic profiles. The methyl ester moiety in the molecule serves as an excellent leaving group, facilitating the formation of amides and other derivatives through simple substitution reactions.

In terms of synthesis, methyl 4-(2-bromoethyl)-1-methyl-1H-pyrrole-2-carboxylate can be prepared via a variety of methods, including alkylation of pyrrole derivatives and subsequent esterification. One of the most efficient routes involves the reaction of pyrrole with bromoalkyl halides in the presence of a base. This method ensures high yields and excellent regioselectivity, making it suitable for large-scale production.

The applications of methyl 4-(2-bromoethyl)-1-methyl-1H-pyrrole-2-carboxylate extend beyond traditional chemical synthesis. Recent advancements in materials science have explored its use as a precursor for the development of advanced polymers and coatings. The bromoalkyl group in the molecule can be polymerized under specific conditions, leading to materials with enhanced mechanical properties and thermal stability.

From a biological standpoint, methyl 4-(2-bromoethyl)-1-methyl-1H-pyrrole-2-carboxylate has shown promising activity in various assays. For example, studies have demonstrated its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, the compound has exhibited moderate activity against certain cancer cell lines, prompting further investigation into its therapeutic potential.

In conclusion, methyl 4-(2-bromoethyl)-1-m methylpyrrolidone (CAS No. 5573379) is a highly versatile compound with diverse applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool in chemical synthesis and materials science. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in the development of innovative products and therapies.